Cas no 1805298-91-2 (3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1805298-91-2
• MF: C₉H₄F₅N₃O₃
• MW: 297.138379096985
• CID: 4843762
• Update Time: 2025-06-12

3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H4F5N3O3/c10-7(11)6-5(17(18)19)3-4(1-2-15)16-8(6)20-9(12,13)14/h3,7H,1H2
• InChI Key： GNNNXNOILVSTGZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(CC#N)=CC=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 2.5
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1805298-91-2)

3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805298-91-2, represents a class of pyridine derivatives characterized by the presence of multiple fluorinated and nitro substituents. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its ability to modulate biological pathways through precise interactions with target enzymes and receptors.

The nitro group at the 4-position and the difluoromethyl group at the 3-position are key functional elements that contribute to the compound's reactivity and potential pharmacological activity. The trifluoromethoxy group at the 2-position introduces additional electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity. These structural motifs are widely recognized in medicinal chemistry for their ability to enhance binding interactions with biological targets, making this compound a valuable scaffold for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile may exhibit potent activity against various diseases, including cancer, inflammatory disorders, and infectious diseases. The fluorine atoms present in the molecule contribute to its metabolic stability, which is a critical factor in drug design. Additionally, the acetonitrile moiety at the 6-position provides a polar aromatic system that can enhance solubility in aqueous environments, facilitating its absorption and distribution within biological systems.

In vitro studies have demonstrated that this compound can interact with multiple protein targets, including kinases and transcription factors, which are often implicated in disease pathogenesis. The difluoromethyl group, in particular, has been shown to enhance binding affinity by stabilizing transition states and improving ligand-receptor interactions. This feature makes it an attractive moiety for designing small-molecule inhibitors with high specificity and efficacy.

The nitro group at the 4-position of the pyridine ring can be further functionalized through reduction or diazotization reactions, allowing for the synthesis of a diverse array of analogs with tailored pharmacological properties. Such modifications can lead to compounds with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. Researchers are actively exploring these possibilities to develop next-generation therapeutics that address unmet medical needs.

One of the most compelling aspects of 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile is its potential as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules or by modifying its existing functional groups, chemists can generate novel compounds with unique biological activities. This approach has been successfully employed in several high-profile drug development programs, where key structural motifs have been leveraged to create drugs with blockbuster potential.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired substituents into the pyridine core. These synthetic strategies highlight the compound's complexity and its importance as a target for innovation in synthetic organic chemistry.

As interest in fluorinated compounds continues to grow due to their unique physicochemical properties, 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile is poised to play a significant role in future drug discovery efforts. Its structural features offer a rich foundation for designing molecules with enhanced potency, selectivity, and pharmacokinetic advantages. By leveraging cutting-edge chemical tools and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this promising compound.

The broader implications of such discoveries extend beyond individual drug candidates. They contribute to our fundamental understanding of how structural modifications influence biological activity, providing insights that can guide future research directions. As computational methods improve and high-throughput screening technologies become more sophisticated, the identification of novel bioactive compounds like 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile will become increasingly efficient.

In conclusion,3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1805298-91-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug development, with potential applications across multiple therapeutic areas. As research progresses, this compound is expected to inspire new generations of therapeutics that address some of today's most pressing medical challenges.